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Compound of Interest

Compound Name: Mefenpyr-diethyl

Cat. No.: B162942 Get Quote

Introduction
Mefenpyr-diethyl, with the molecular formula C16H18Cl2N2O4, is a significant compound in

modern agriculture, primarily utilized as a herbicide safener.[1][2][3] It is not a herbicide itself

but is combined with certain herbicides to protect crops from potential injury.[1][4] This technical

guide provides a comprehensive overview of Mefenpyr-diethyl, including its chemical and

physical properties, mechanism of action, synthesis, analytical methods, and toxicological

profile, intended for researchers, scientists, and professionals in drug and agrochemical

development.

Chemical and Physical Properties
Mefenpyr-diethyl is a white to beige crystalline powder. Its key chemical and physical

properties are summarized in the table below.
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Property Value Reference

Molecular Formula C16H18Cl2N2O4

Molecular Weight 373.23 g/mol

CAS Registry Number 135590-91-9

IUPAC Name

Diethyl 1-(2,4-

dichlorophenyl)-5-methyl-4,5-

dihydro-1H-pyrazole-3,5-

dicarboxylate

Melting Point 50-52 °C

Vapor Pressure 1.4 x 10⁻⁵ Pa (at 25 °C)

Water Solubility 20 mg/L (at 20 °C, pH 6.2)

Log P (Octanol/Water) 3.83 (at 21 °C, pH 6.3)

Mechanism of Action
Mefenpyr-diethyl functions by enhancing the metabolic capacity of crops to detoxify

herbicides, without affecting the herbicidal activity against target weed species. The primary

mechanism involves the induction of key enzyme systems involved in xenobiotic detoxification.

Upon absorption by the plant, Mefenpyr-diethyl upregulates the expression and activity of

glutathione S-transferases (GSTs) and cytochrome P450 monooxygenases (CYP450s). These

enzymes catalyze the detoxification of herbicides through conjugation with glutathione and

oxidation, respectively, rendering the herbicide non-toxic to the crop plant.

The safener may also influence other stress-response pathways in the plant, such as those

involving jasmonic acid and salicylic acid signaling, which can contribute to overall stress

tolerance.
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Proposed signaling pathway for Mefenpyr-diethyl's safening action.

Synthesis of Mefenpyr-diethyl
Several synthetic routes for Mefenpyr-diethyl have been reported. A common method involves

the reaction of ethyl 2-chloro-2-(2-(2,4-dichlorophenyl)hydrazinylidene)acetate with ethyl

methacrylate.

Experimental Protocol: Synthesis
A general procedure for the synthesis is as follows:

A mixture of ethyl methacrylate (22.8 g) and ethyl 2-chloro-2-(2-(2,4-

dichlorophenyl)hydrazinyl)acetate (14.8 g) is heated to 50-60 °C.

Triethylamine (7.6 g) is added dropwise to the reaction mixture over a period of 30 minutes.

The reaction temperature is then increased to 70 °C, and the mixture is stirred for 2 hours.

After the reaction is complete, the mixture is cooled to room temperature, and the resulting

precipitate is removed by filtration.

The filtrate is concentrated under reduced pressure to yield the final product, 1-(2,4-

dichlorophenyl)-5-methyl-4,5-dihydro-1H-pyrazole-3,5-dicarboxylic acid diethyl ester

(Mefenpyr-diethyl).
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Synthesis of Mefenpyr-diethyl

Start with:
- Ethyl methacrylate
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Heat to 50-60 °C

Add Triethylamine dropwise

Increase temperature to 70 °C and stir for 2 hours

Cool to room temperature
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Final Product:
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Click to download full resolution via product page

General workflow for the synthesis of Mefenpyr-diethyl.
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Analytical Methodology
The determination of Mefenpyr-diethyl in technical materials and formulations is typically

performed using high-performance liquid chromatography (HPLC).

Experimental Protocol: HPLC Analysis
The following is a general method for the analysis of Mefenpyr-diethyl:

Method: Reversed-phase HPLC with UV detection.

Sample Preparation: The sample is dissolved in a mixture of acetonitrile and 0.01 mol/L

phosphoric acid.

Chromatographic Conditions:

Column: C18-substituted silica column.

Mobile Phase: A suitable mixture of acetonitrile and water, often with an acidic modifier like

phosphoric acid.

Detection: UV detection at 300 nm.

Quantification: External standardization is used for quantification.

This method is applicable for various formulations, including technical concentrates (TC),

water-dispersible granules (WG), oil-in-water emulsions (EW), and emulsifiable concentrates

(EC).
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HPLC Analysis of Mefenpyr-diethyl
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Typical workflow for the HPLC analysis of Mefenpyr-diethyl.
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Toxicological Profile
Mefenpyr-diethyl exhibits low acute toxicity to mammals. The toxicological profile based on

various studies is summarized below.

Species Test Result Reference

Rat (male and female) Acute Oral LD50 > 5000 mg/kg bw

Rat Acute Dermal LD50 > 4000 mg/kg

Dog Chronic Oral Toxicity
LOAEL = 260

mg/kg/day

Carp Acute LC50 2.4 mg/L

Japanese Quail Acute Oral Toxicity
LD50 > 2000 mg/kg

bw

Mallard Duck Acute Oral Toxicity
LD50 > 2000 mg/kg

bw

Environmental Fate: Mefenpyr-diethyl is not persistent in soil or water and has a low

probability of leaching into groundwater. Studies have not indicated a potential for

bioaccumulation in fish, birds, or mammals. However, it is classified as toxic to aquatic life with

long-lasting effects.

Application as a Herbicide Safener
Mefenpyr-diethyl is used in combination with several herbicides to enhance their selectivity in

various cereal crops. It is effective in protecting winter wheat, spring wheat, durum wheat,

winter rye, triticale, and spring barley from herbicide injury.

Common Herbicide Combinations:

Fenoxaprop-P-ethyl

Iodosulfuron-methyl-sodium

Mesosulfuron-methyl
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The addition of Mefenpyr-diethyl allows for the effective control of monocotyledonous and

dicotyledonous weeds without causing significant harm to the crops. The herbicidal activity of

the partner herbicide is not significantly affected by the presence of the safener.

Conclusion
Mefenpyr-diethyl is a well-established herbicide safener with a clear mechanism of action

centered on enhancing the metabolic detoxification of herbicides in crop plants. Its chemical

properties, synthesis, and analytical methods are well-documented. With a favorable

toxicological and environmental profile, it plays a crucial role in modern weed management

strategies, allowing for the selective use of potent herbicides in cereal cultivation. Further

research into its precise signaling pathways could lead to the development of even more

effective and targeted crop protection solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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